(2S,5R)-2β-[(Benzhydryloxy)carbonyl]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane4-oxide
(2S,5R)-2β-[(Benzhydryloxy)carbonyl]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane4-oxide
Brand Name:
Vulcanchem
CAS No.:
123285-28-9
VCID:
VC0043831
InChI:
InChI=1S/C21H21NO4S/c1-21(2)19(22-16(23)13-17(22)27(21)25)20(24)26-18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,17-19H,13H2,1-2H3/t17-,19+,27?/m1/s1
SMILES:
CC1(C(N2C(S1=O)CC2=O)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C
Molecular Formula:
C21H21NO4S
Molecular Weight:
383.5 g/mol
(2S,5R)-2β-[(Benzhydryloxy)carbonyl]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane4-oxide
CAS No.: 123285-28-9
Main Products
VCID: VC0043831
Molecular Formula: C21H21NO4S
Molecular Weight: 383.5 g/mol
![(2S,5R)-2β-[(Benzhydryloxy)carbonyl]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane4-oxide - 123285-28-9](/images/no_structure.jpg)
| CAS No. | 123285-28-9 |
|---|---|
| Product Name | (2S,5R)-2β-[(Benzhydryloxy)carbonyl]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane4-oxide |
| Molecular Formula | C21H21NO4S |
| Molecular Weight | 383.5 g/mol |
| IUPAC Name | benzhydryl (2S,5R)-3,3-dimethyl-4,7-dioxo-4λ4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C21H21NO4S/c1-21(2)19(22-16(23)13-17(22)27(21)25)20(24)26-18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,17-19H,13H2,1-2H3/t17-,19+,27?/m1/s1 |
| Standard InChIKey | AZIUCAWYSMPKQK-HVHNRQALSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1=O)CC2=O)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C |
| SMILES | CC1(C(N2C(S1=O)CC2=O)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C |
| Canonical SMILES | CC1(C(N2C(S1=O)CC2=O)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C |
| PubChem Compound | 11463228 |
| Last Modified | Nov 11 2021 |
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